Cas no 202842-95-3 (N-hydroxymethyl-4-chloro-3-methylpyrazole)

• Product Name: N-hydroxymethyl-4-chloro-3-methylpyrazole
• CAS No: 202842-95-3
• MF: C₅H₇ClN₂O
• MW: 146.57487988472
• CID: 2840443
• PubChem ID: 11423670
• Update Time: 2025-04-21

N-hydroxymethyl-4-chloro-3-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• PEXMTQCPTOIQMB-UHFFFAOYSA-N
• N-hydroxymethyl-4-chloro-3-methylpyrazole
• 202842-95-3
• (4-chloro-3-methyl-1H-pyrazol-1-yl)methanol
• DTXSID50465342
• SCHEMBL6862765

• Inchi： 1S/C5H7ClN2O/c1-4-5(6)2-8(3-9)7-4/h2,9H,3H2,1H3
• InChI Key： PEXMTQCPTOIQMB-UHFFFAOYSA-N
• SMILES： ClC1=CN(CO)N=C1C

Computed Properties

• Exact Mass: 146.0246905g/mol
• Monoisotopic Mass: 146.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides